molecular formula C9H8O4 B1172257 Zirconium91 CAS No. 14331-93-2

Zirconium91

Cat. No.: B1172257
CAS No.: 14331-93-2
InChI Key:
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Description

Zirconium-91 is an isotope of the element zirconium, which is represented by the symbol Zr and has an atomic number of 40. Zirconium-91 is one of the naturally occurring isotopes of zirconium, with a mass number of 91. It is a stable isotope, meaning it does not undergo radioactive decay. Zirconium itself is a lustrous, greyish-white, soft, ductile, and malleable metal that is solid at room temperature .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of zirconium-91 typically involves the separation of zirconium isotopes from naturally occurring zirconium. This can be achieved through various methods such as gas centrifugation and laser isotope separation. These methods exploit the slight differences in mass between the isotopes to achieve separation.

Industrial Production Methods

Industrially, zirconium is primarily obtained from the mineral zircon (ZrSiO₄). The extraction process involves several steps:

    Mining and Concentration: Zircon is mined and then concentrated using gravity, magnetic, and electrostatic separation techniques.

    Reduction: The concentrated zircon is then reduced to zirconium dioxide (ZrO₂) using chlorine and carbon in a high-temperature furnace.

    Purification: The zirconium dioxide is further purified through the Kroll process, where it is reacted with magnesium to produce zirconium metal.

Chemical Reactions Analysis

Types of Reactions

Zirconium-91, like other zirconium isotopes, undergoes various chemical reactions:

    Oxidation: Zirconium reacts with oxygen to form zirconium dioxide (ZrO₂).

    Halogenation: Zirconium reacts with halogens to form zirconium tetrahalides, such as zirconium tetrachloride (ZrCl₄).

    Hydrolysis: Zirconium compounds can undergo hydrolysis to form hydroxides.

Common Reagents and Conditions

    Oxidation: Requires oxygen or air at elevated temperatures.

    Halogenation: Requires halogens (F₂, Cl₂, Br₂, I₂) and can be carried out at room temperature or with slight heating.

    Hydrolysis: Requires water or aqueous solutions.

Major Products

    Oxidation: Zirconium dioxide (ZrO₂)

    Halogenation: Zirconium tetrahalides (ZrX₄, where X is a halogen)

    Hydrolysis: Zirconium hydroxide (Zr(OH)₄)

Scientific Research Applications

Zirconium-91 has several scientific research applications:

Properties

CAS No.

14331-93-2

Molecular Formula

C9H8O4

Molecular Weight

0

Origin of Product

United States

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